Cas no 2137753-89-8 (3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride)

• Product Name: 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride
• CAS No: 2137753-89-8
• MF: C₆H₁₁F₃O₂S
• MW: 204.21055150032
• CID: 6244181
• PubChem ID: 165459798
• Update Time: 2025-05-23

3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729321
• 3,3-difluoro-2,2-dimethylbutane-1-sulfonyl fluoride
• 2137753-89-8
• 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride

• Inchi： 1S/C6H11F3O2S/c1-5(2,6(3,7)8)4-12(9,10)11/h4H2,1-3H3
• InChI Key： WZBPYDRWMGUUMQ-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C(C)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 204.04318525g/mol
• Monoisotopic Mass: 204.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride

3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride (CAS No. 2137753-89-8): An Overview

3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride (CAS No. 2137753-89-8) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its difluoro and dimethyl substituents, which contribute to its distinct properties and reactivity. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride.

The molecular formula of 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride is C₆H₁₀F₂O₂S. The presence of fluorine atoms in the molecule imparts significant stability and reactivity to the compound. The sulfonyl fluoride functional group (SO₂F) is particularly noteworthy due to its ability to participate in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

The synthesis of 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of 3,3-difluoro-2,2-dimethylbutan-1-ol with sulfuryl fluoride (SO₂F₂) in the presence of a suitable catalyst. This reaction pathway ensures high yields and purity of the final product. Recent advancements in catalytic systems have further optimized this process, making it more efficient and environmentally friendly.

In terms of physical properties, 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride is a colorless liquid with a boiling point around 90°C at atmospheric pressure. Its density is approximately 1.4 g/cm³ at room temperature. The compound exhibits excellent solubility in common organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions.

The chemical properties of 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride are primarily influenced by its sulfonyl fluoride functional group. This group can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. The reactivity of the sulfonyl fluoride group makes it an excellent leaving group in synthetic transformations. Additionally, the difluoro substituents enhance the electron-withdrawing effect on the sulfur atom, further increasing the reactivity of the compound.

In the field of pharmaceuticals, 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows for the introduction of fluorine atoms into drug molecules, which can significantly improve their pharmacological properties such as metabolic stability and bioavailability. Recent studies have explored the use of this compound in the development of anti-cancer drugs and antiviral agents.

Beyond pharmaceutical applications, 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride has potential uses in materials science and polymer chemistry. Its ability to form stable covalent bonds with various monomers makes it a valuable cross-linking agent in polymer synthesis. This property can be leveraged to create polymers with enhanced mechanical strength and thermal stability.

In conclusion, 3,3-Difluoro-2,2-dimethylbutane-1-sulfonyl fluoride (CAS No. 2137753-89-8) is a versatile compound with a wide range of applications in chemistry and related fields. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry and a promising candidate for pharmaceutical and materials science research. Ongoing research continues to uncover new applications and optimize existing processes involving this compound.